Cas no 2229233-34-3 (O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine)

O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine is a specialized organic compound featuring a nitro-substituted pyrazole core linked to an ethylhydroxylamine moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for the development of heterocyclic compounds and functionalized intermediates. The nitro group enhances electrophilic character, while the hydroxylamine functionality offers versatile transformation potential, such as in the formation of nitrones or oximes. Its stability under controlled conditions and compatibility with selective reactions make it a useful reagent for pharmaceutical and agrochemical research. Proper handling is advised due to potential sensitivity to heat and strong oxidizers.
O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine structure
2229233-34-3 structure
Product Name:O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine
CAS No:2229233-34-3
MF:C6H10N4O3
MW:186.168600559235
CID:5879955
PubChem ID:165647761
Update Time:2025-05-30

O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine
    • EN300-1805869
    • 2229233-34-3
    • O-[2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethyl]hydroxylamine
    • Inchi: 1S/C6H10N4O3/c1-9-5(2-3-13-7)6(4-8-9)10(11)12/h4H,2-3,7H2,1H3
    • InChI Key: LEMITMZGXSQXEV-UHFFFAOYSA-N
    • SMILES: O(CCC1=C(C=NN1C)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 186.07529019g/mol
  • Monoisotopic Mass: 186.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 98.9Ų

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Additional information on O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2229233-34-3)

The compound O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2229233-34-3) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a nitro-substituted pyrazole core linked to an ethylhydroxylamine moiety, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive compounds. Its CAS number 2229233-34-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance.

In the context of modern research, O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine is often discussed alongside topics such as heterocyclic chemistry, nitroaromatic compounds, and hydroxylamine derivatives. These keywords are frequently searched in academic and industrial circles, reflecting the growing demand for innovative chemical solutions. The compound's pyrazole ring is particularly noteworthy, as pyrazole derivatives are widely studied for their pharmacological and agrochemical applications. This aligns with current trends in drug discovery and sustainable agriculture, where researchers seek eco-friendly and efficient alternatives.

The synthesis of CAS No. 2229233-34-3 involves multi-step organic reactions, often starting with the nitration of a 1-methylpyrazole precursor followed by functionalization with ethylhydroxylamine. Such processes are of high interest to chemists focusing on green chemistry and atom economy, as these principles minimize waste and improve efficiency. Recent advancements in catalytic methods and flow chemistry have further optimized the production of similar compounds, making them more accessible for large-scale applications.

From an analytical perspective, O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structure, which are critical for applications in pharmaceutical intermediates or material science. The compound's stability under various conditions is also a key area of investigation, as it influences its suitability for long-term storage and industrial use.

In the realm of biomedical research, derivatives of nitropyrazoles have shown promise as enzyme inhibitors or signaling modulators. While CAS 2229233-34-3 itself may not yet be widely documented in clinical studies, its structural analogs are being explored for their potential in treating metabolic disorders and inflammatory conditions. This connection to precision medicine and targeted therapies underscores the compound's relevance in contemporary science.

Environmental and safety considerations are equally important when discussing O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine. Regulatory agencies emphasize the need for thorough toxicity profiling and biodegradability studies to ensure compliance with global standards. Researchers are increasingly adopting computational modeling tools to predict the environmental impact of such compounds, aligning with the broader push toward sustainable chemistry.

In summary, O-2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2229233-34-3) represents a fascinating intersection of organic synthesis, applied chemistry, and emerging technologies. Its study not only advances fundamental knowledge but also addresses pressing challenges in healthcare, agriculture, and environmental science. As interest in nitrogen-containing heterocycles continues to rise, this compound is poised to play a pivotal role in future innovations.

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